Cas no 1805511-14-1 (Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate
• CAS No: 1805511-14-1
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894204
• Update Time: 2025-07-18

Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)5-4(13(15)16)2-3(6(9)10)7(11)12-5/h2,6H,1H3
• InChI Key： ARNADUVGXDNYGG-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(C(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate (CAS: 1805511-14-1)

Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate (CAS: 1805511-14-1) is a highly specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the iodine atom at the 2-position further enhances its utility in cross-coupling reactions, making it a valuable building block for complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate as a precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study highlighted the compound's role in facilitating the introduction of the difluoromethyl group, which is known to improve metabolic stability and bioavailability of drug candidates. The synthetic route involved a palladium-catalyzed cross-coupling reaction, yielding derivatives with potent inhibitory activity against EGFR mutations associated with non-small cell lung cancer (NSCLC).

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized to develop a new class of antimicrobial agents targeting multidrug-resistant bacterial strains. The researchers employed a modular synthesis approach, leveraging the reactivity of the iodine substituent to introduce various heterocyclic moieties. The resulting compounds exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity toward mammalian cells. This study underscores the potential of Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate as a key intermediate in addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate to improve yield and scalability. A 2023 Organic Process Research & Development paper detailed a streamlined, one-pot procedure that reduces the need for hazardous reagents and minimizes waste generation. This environmentally friendly approach aligns with the principles of green chemistry and is expected to facilitate larger-scale production for industrial applications.

In conclusion, Methyl 3-(difluoromethyl)-2-iodo-5-nitropyridine-6-carboxylate (CAS: 1805511-14-1) continues to be a molecule of significant interest in chemical biology and drug discovery. Its unique structural features and reactivity profile make it a valuable tool for the development of novel therapeutics targeting challenging diseases. Future research is likely to explore its applications in other areas, such as agrochemicals and materials science, further expanding its utility across multiple disciplines.